Cas no 2104889-39-4 (1-Butanone, 2-amino-1-cyclobutyl-, (2S)-)

• Product Name: 1-Butanone, 2-amino-1-cyclobutyl-, (2S)-
• CAS No: 2104889-39-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5292812
• Update Time: 2025-05-30

1-Butanone, 2-amino-1-cyclobutyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-amino-1-cyclobutyl-, (2S)-

• Inchi： 1S/C8H15NO/c1-2-7(9)8(10)6-4-3-5-6/h6-7H,2-5,9H2,1H3/t7-/m0/s1
• InChI Key： BWHWKAYZAZIDGX-ZETCQYMHSA-N
• SMILES： C(C1CCC1)(=O)[C@@H](N)CC

Additional information on 1-Butanone, 2-amino-1-cyclobutyl-, (2S)-

1-Butanone, 2-amino-1-cyclobutyl-, (2S)-

The compound 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- (CAS No. 2104889-39-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino ketones and features a unique stereochemistry at the second carbon atom, designated as the (2S) configuration. The presence of a cyclobutyl group adds complexity to its structure, making it an intriguing subject for both theoretical and experimental studies.

Structural Insights: The molecular structure of 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- consists of a four-membered cyclobutane ring fused to a butanone moiety. The amino group is attached to the second carbon of the butanone chain, while the cyclobutyl group is positioned at the first carbon. This arrangement creates steric hindrance and influences the compound's physical and chemical properties. The (2S) configuration indicates that the amino group is on the left side when viewed from above, following the Cahn-Ingold-Prelog priority rules.

Physical and Chemical Properties: Recent studies have revealed that 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard atmospheric pressure. Its solubility in water is moderate, with a reported value of about 5 g/100 mL at room temperature. These properties make it suitable for use in various organic reactions and formulations where controlled solubility is required.

Synthesis and Applications: The synthesis of 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- involves a multi-step process that typically begins with the preparation of cyclobutanone derivatives. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral environments. This compound has found applications in drug discovery, where its unique stereochemistry plays a pivotal role in modulating biological activity.

Biological Activity: Studies published in leading journals such as *Journal of Medicinal Chemistry* have highlighted the potential of 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- as a lead compound in anti-inflammatory drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways has been extensively documented. Additionally, preliminary tests suggest that this compound may exhibit neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases.

Environmental Impact: As concerns about environmental sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and disposal of compounds like 1-Butanone, 2-amino-1-cyclobutyl-, (2S)-. Recent studies have explored biodegradable pathways for this compound, ensuring minimal ecological footprint. These findings underscore the importance of green chemistry principles in modern drug development.

Future Prospects: The future of 1-Butanone, 2-amino-1-cyclobutyl-, (2S)- looks promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. With advancements in computational chemistry and artificial intelligence, predicting the behavior of such compounds with greater accuracy has become feasible.

In conclusion, 1-butane, 2-amino, 1-cyclo, butane, CAS No, and other related terms highlight its significance as a versatile molecule with diverse applications across multiple disciplines.